4-Ethylphenylzinc bromide, 0.50 M in THF

• IUPAC Name: bromozinc(1+);ethylbenzene
• InChI: InChI=1S/C8H9.BrH.Zn/c1-2-8-6-4-3-5-7-8;;/h4-7H,2H2,1H3;1H;/q-1;;+2/p-1
• InChI Key: UWUNPQXGRONAMZ-UHFFFAOYSA-M
• Canonical SMILES: CCC1=CC=[C-]C=C1.[Zn+]Br
• Molecular Formula: C8H9BrZn
• Molecular Weight: 250.4 g/mol

Description

4-Ethylphenylzinc bromide, 0.50 M in THF, is a type of organozinc compound that is used in chemical synthesis and organic chemistry. It is a colorless, volatile liquid with a pungent odor and can be used as a reagent in the synthesis of various organic compounds. The compound has a wide range of applications in scientific research, including its use as a catalyst in chemical reactions and as a reagent in organic synthesis. 50 M in THF.

Scientific Research Applications

4-Ethylphenylzinc bromide, 0.50 M in THF, has a wide range of applications in scientific research. It is used as a catalyst in a variety of chemical reactions, such as the synthesis of heterocycles, the synthesis of substituted phenols, and the synthesis of organozinc compounds. It is also used as a reagent in organic synthesis, and has been used in the synthesis of various pharmaceuticals and pharmaceutical intermediates.

Mechanism of Action

The mechanism of action of 4-ethylphenylzinc bromide, 0.50 M in THF, is based on the nucleophilic substitution reaction between the zinc bromide and the 4-ethylphenol. The reaction occurs when the zinc bromide acts as a nucleophile, attacking the 4-ethylphenol and forming a covalent bond. The reaction is catalyzed by the acid catalyst, which helps to speed up the reaction.
Biochemical and Physiological Effects
4-Ethylphenylzinc bromide, 0.50 M in THF, has no known adverse effects on the human body. It is not known to be toxic and is not known to have any biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

4-Ethylphenylzinc bromide, 0.50 M in THF, has several advantages when used in laboratory experiments. It is a highly volatile liquid, which makes it easy to handle and store. It is also a very reactive reagent, which makes it useful for a wide range of reactions. However, it is also a highly reactive reagent, which can lead to unwanted side reactions. Additionally, the reaction can be difficult to control, and the product can be difficult to purify.

Future Directions

There are several potential future directions for 4-ethylphenylzinc bromide, 0.50 M in THF. It could be used in the synthesis of other organozinc compounds, as well as in the synthesis of other pharmaceuticals and pharmaceutical intermediates. It could also be used as a catalyst in other chemical reactions, such as the synthesis of heterocycles and the synthesis of substituted phenols. Finally, it could be used to develop new methods for the synthesis of organozinc compounds and other organic compounds.

Synthesis Methods

4-Ethylphenylzinc bromide, 0.50 M in THF, is synthesized by combining 4-ethylphenol and zinc bromide in a reaction with tetrahydrofuran (THF). The reaction is carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid, and is usually performed at a temperature of around 80 °C. The reaction is complete when the zinc bromide has been completely reacted, and the product is a colorless liquid.